Cas no 189574-94-5 (3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one)

• Product Name: 3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one
• CAS No: 189574-94-5
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 2949984
• PubChem ID: 15177519
• Update Time: 2025-05-23

3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopenta[b]furan-2-one, 3,3a,4,6a-tetrahydro-3-hydroxy-
• 3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one
• 141554-44-1
• (3S)-3A,4-DIHYDRO-3-HYDROXY-3H-CYCLOPENTA[B]FURAN-2(6AH)-ONE
• 3-hydroxy-2H,3H,3aH,4H,6aH-cyclopenta[b]furan-2-one
• (3S,3aR,6aR)-3-hydroxy-2H,3H,3aH,4H,6aH-cyclopenta[b]furan-2-one
• AKOS037649698
• SCHEMBL904311
• CS-13393
• 3-hydroxy-3,3a,4,6a-tetrahydrocyclopenta[b]furan-2-one
• 189574-94-5
• CS-M0197

• Inchi： 1S/C7H8O3/c8-6-4-2-1-3-5(4)10-7(6)9/h1,3-6,8H,2H2
• InChI Key： LOTRXPYWDQSASJ-UHFFFAOYSA-N
• SMILES： O1C(C(C2CC=CC12)O)=O

Computed Properties

• Exact Mass: 140.047344113g/mol
• Monoisotopic Mass: 140.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one

Exploring the Chemistry and Applications of 3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one (CAS No. 189574-94-5)

The compound 3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one (CAS No. 189574-94-5) is a fascinating molecule in the realm of organic chemistry, particularly due to its unique structural features and potential applications. This bicyclic lactone, characterized by a fused cyclopentane and furan ring system, has garnered attention in both academic and industrial research. Its hydroxyl group and lactone functionality make it a versatile intermediate for synthetic transformations, aligning with the growing demand for sustainable and bioactive compounds.

In recent years, the search for bioactive heterocycles has intensified, driven by their prominence in pharmaceuticals and agrochemicals. 3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one fits this trend, as its scaffold resembles motifs found in natural products with anti-inflammatory or antioxidant properties. Researchers are exploring its derivatives for potential use in drug discovery, particularly in targeting oxidative stress-related diseases—a hot topic in 2024 health trends. Its structural complexity also makes it a candidate for asymmetric catalysis, a field gaining traction in green chemistry.

From a synthetic perspective, the compound’s CAS No. 189574-94-5 is often referenced in patents and journals detailing stereoselective synthesis methods. Its preparation typically involves intramolecular cyclization or enantioselective oxidation, techniques highly sought after in fine chemical manufacturing. The rise of AI-driven retrosynthesis tools has further spotlighted such molecules, as they challenge algorithms to propose efficient routes—a frequent query in cheminformatics forums.

Beyond pharmaceuticals, 3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one has implications in flavor and fragrance chemistry. Its lactone ring contributes to ester-like aromas, appealing to industries seeking natural-identical compounds. This aligns with the clean-label movement, where consumers prioritize sustainably sourced ingredients. Notably, its stability under mild conditions makes it a candidate for cosmetic formulations, another trending sector in beauty tech discussions.

Environmental considerations are also pivotal. The compound’s potential biodegradability and low toxicity profile resonate with green chemistry principles—a recurring theme in EPA and REACH regulations. Laboratories are investigating its breakdown pathways, addressing FAQs about eco-friendly intermediates in peer-reviewed platforms like PubMed and ScienceDirect.

In summary, 3-hydroxy-3,3a,4,6a-tetrahydro-2H-cyclopenta[b]furan-2-one (CAS No. 189574-94-5) exemplifies the intersection of innovation and utility. Whether as a pharmacophore, chiral building block, or fragrance component, its multidisciplinary relevance ensures continued interest. As high-throughput screening and computational modeling advance, this compound’s role in solving real-world challenges will likely expand, mirroring the dynamic landscape of modern chemistry.